Cas no 1806767-59-8 (3-Chloro-5-(difluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 3-Chloro-5-(difluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1806767-59-8
• MF: C₆H₃Cl₂F₂NO₂S
• MW: 262.061325311661
• CID: 4926331
• Update Time: 2025-06-12

3-Chloro-5-(difluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C6H3Cl2F2NO2S/c7-4-1-3(5(9)10)2-11-6(4)14(8,12)13/h1-2,5H
• InChI Key： XTBOXWWTZJPQJE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=CN=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 3-Chloro-5-(difluoromethyl)pyridine-2-sulfonyl chloride

Research Briefing on 3-Chloro-5-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS: 1806767-59-8) in Chemical Biology and Pharmaceutical Applications

3-Chloro-5-(difluoromethyl)pyridine-2-sulfonyl chloride (CAS: 1806767-59-8) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This sulfonyl chloride derivative serves as a key building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies highlight its utility in constructing pyridine-based sulfonamides, a class of compounds with broad therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in developing novel sulfonamide-based carbonic anhydrase inhibitors. Researchers utilized 1806767-59-8 as a precursor to create selective inhibitors targeting tumor-associated isoforms, showing promising antiproliferative effects in vitro. The difluoromethyl group at the 5-position was found to significantly enhance membrane permeability compared to non-fluorinated analogs, while the 2-sulfonyl chloride moiety allowed efficient coupling with various amines.

In agrochemical applications, patent literature from 2022-2023 reveals that 3-Chloro-5-(difluoromethyl)pyridine-2-sulfonyl chloride serves as a critical intermediate for next-generation fungicides. Its incorporation into succinate dehydrogenase inhibitors (SDHIs) has shown improved efficacy against resistant fungal strains. The electron-withdrawing effects of both chlorine and difluoromethyl groups contribute to enhanced binding affinity with the target enzyme's ubiquinone site.

Synthetic methodology advancements have been reported for this compound, including a 2023 ACS Catalysis paper describing a continuous-flow process that improves yield (85-92%) and purity (>99%) while reducing hazardous waste generation. This addresses previous challenges in handling the sensitive sulfonyl chloride group during large-scale production. The protocol employs microreactor technology to precisely control reaction parameters, demonstrating the growing industrial relevance of 1806767-59-8.

Structural-activity relationship (SAR) studies emphasize the importance of the 3-chloro substitution pattern. Computational modeling indicates this configuration optimizes both steric and electronic interactions when the molecule is incorporated into larger pharmacophores. Recent docking simulations published in Bioorganic & Medicinal Chemistry Letters suggest that derivatives maintain favorable binding geometries in protein pockets while the difluoromethyl group modulates metabolic stability.

Ongoing clinical trials (Phase I/II) include several drug candidates containing structural motifs derived from 3-Chloro-5-(difluoromethyl)pyridine-2-sulfonyl chloride, particularly in oncology and infectious disease applications. One investigational Bruton's tyrosine kinase (BTK) inhibitor, currently in development for autoimmune disorders, utilizes this scaffold to achieve selective and irreversible inhibition. Early data show improved pharmacokinetic profiles compared to first-generation inhibitors.

Future research directions highlighted in recent review articles focus on expanding the utility of 1806767-59-8 in PROTAC (Proteolysis Targeting Chimera) development and covalent inhibitor design. The compound's dual functionality (reactive sulfonyl chloride and stable difluoromethyl group) makes it particularly valuable for these emerging therapeutic modalities. Several biotech companies have included derivatives in their 2024 development pipelines, signaling sustained interest in this chemical scaffold.